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Compound of Interest

Compound Name: cis-Hydrindane

Cat. No.: B1200222

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste is paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential safety and logistical information for the proper
disposal of cis-Hydrindane, a flammable and hazardous chemical. Adherence to these
procedures is critical for protecting personnel, preventing environmental contamination, and
maintaining regulatory compliance.

Immediate Safety and Hazard Information

cis-Hydrindane is a flammable liquid that poses an aspiration hazard and may be fatal if
swallowed and enters airways.[1][2] It can also be toxic if inhaled and cause severe skin burns
and eye damage.[3] Therefore, strict adherence to safety protocols is mandatory during
handling and disposal.

Key Hazards:

o Flammable Liquid: Vapors may form explosive mixtures with air. Keep away from heat,
sparks, open flames, and hot surfaces.[2][3]

e Aspiration Hazard: May be fatal if swallowed and enters airways.[1][2]
» Acute Toxicity (Inhalation): Toxic if inhaled.[3]

o Skin Corrosion/Irritation: Causes severe skin burns.[3]
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o Eye Damage/Irritation: Causes serious eye damage.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for cis-Hydrindane, essential for risk
assessment and proper handling.

Property Value

Molecular Formula CoHa16

Molecular Weight 124.22 g/mol

Flash Point 37.3 °C[4]

Boiling Point 161 °C at 760 mmHg[4]
Density 0.882 g/cm?3[4]

Flammable liquids (Category 3), Aspiration
hazard (Category 1)[1][2]

GHS Hazard Class

EPA Hazardous Waste Code D001 (Ignitability)[5][6][71[8]

Experimental Protocols: Disposal Procedures

The proper disposal of cis-Hydrindane waste must be conducted in a manner that ensures the
safety of laboratory personnel and compliance with all relevant regulations. The following step-
by-step procedure outlines the required operational and disposal plan.

Step 1: Waste Collection and Segregation

o Designated Waste Container: Collect all cis-Hydrindane waste, including contaminated
materials such as gloves and absorbent pads, in a designated, chemically compatible waste
container.[9] Glass or high-density polyethylene (HDPE) containers are generally suitable.

e Segregation: Do not mix cis-Hydrindane waste with other waste streams, particularly those
that are incompatible (e.g., oxidizers, corrosives).[9] It should be collected as a non-
halogenated flammable liquid waste.
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Step 2: Waste Container Labeling

Proper labeling is crucial for safe handling and disposal. The waste container must be clearly
labeled with the following information:

e The words "Hazardous Waste"

e The chemical name: "cis-Hydrindane" or "Waste Flammable Liquid, n.o.s. (cis-
Hydrindane)"[10]

e The EPA Hazardous Waste Code: DOO1[5][6][7][8]
e The hazard characteristics: "Ignitable” and "Toxic"
e The date of waste accumulation (the date the first drop of waste was added to the container).

e The name and contact information of the generating laboratory or personnel.

Step 3: Waste Storage

e Secure Storage: Store the sealed waste container in a designated satellite accumulation
area (SAA) that is at or near the point of generation.[9][11][12]

e Secondary Containment: Place the waste container in a secondary containment bin to
prevent spills.

o Ventilation: Ensure the storage area is well-ventilated.
e Ignition Sources: Keep the storage area free of any potential ignition sources.[3]

o Container Integrity: Regularly inspect the waste container for any signs of leakage or
degradation.[9]

Step 4: Arranging for Disposal

o Contact Environmental Health and Safety (EHS): Once the waste container is full or has
been in accumulation for the maximum allowed time (typically 90 or 180 days, depending on
the generator status), contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal company.[13]
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» Provide Documentation: Be prepared to provide the hazardous waste manifest, which
includes a detailed description of the waste.

o Professional Removal: Only trained and certified personnel should handle the transportation
and final disposal of the hazardous waste.[14][15][16]

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of cis-
Hydrindane.
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cis-Hydrindane Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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